N-(3-fluorophenyl)-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H18FN3O2S/c1-10(2)14-8-16(23)21-13(9-24-17(21)20-14)7-15(22)19-12-5-3-4-11(18)6-12/h3-6,8,10,13H,7,9H2,1-2H3,(H,19,22)
• InChI Key: KWOMJIXCFRIQAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H18FN3O2S
• Molecular Weight: 347.4 g/mol

Description

N-(3-fluorophenyl)-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C17H18FN3O2S and its molecular weight is 347.41. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging and Neurodegenerative Disorders

The compound has been studied for its potential in imaging applications, specifically using positron emission tomography (PET) to target the translocator protein (18 kDa) (TSPO). TSPO is recognized as an early biomarker for neuroinflammatory processes, which are prevalent in various neurodegenerative disorders. A series of compounds closely related to N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide showed subnanomolar affinity for TSPO, indicating their potential as in vivo PET radiotracers for neuroinflammation. These compounds, after being radiolabeled with fluorine-18, exhibited significant brain uptake and localization in areas of neuroinflammation in rodent models, suggesting their utility in imaging TSPO expression in neurodegenerative diseases (Damont et al., 2015).

Cancer Imaging

Another application involves the development of novel TSPO ligands for cancer imaging. A focused library synthesis and structure-activity relationship study of pyrazolopyrimidines, including a derivative of the primary compound, led to the discovery of a novel ligand that exhibits enhanced affinity for TSPO. This ligand, after being radiolabeled with fluorine-18, was identified as an improved probe for molecular imaging of TSPO-expressing cancers, offering potential in cancer diagnostics and the monitoring of tumor progression and response to therapy (Tang et al., 2013).

Anticancer Activity

Research has also explored the synthesis and biological evaluation of related compounds for their anticancer activity. Studies have reported the development of various fluorinated analogs with the potential to inhibit cancer cell growth. One notable study synthesized thiazolo[4,5-d]pyrimidines containing a fluorophenyl moiety and evaluated their anticancer activity against a panel of human tumor cell lines, identifying several compounds with significant activity (Fahmy et al., 2003).